Cas no 957513-33-6 (methyl 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoate)

• Product Name: methyl 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoate
• CAS No: 957513-33-6
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• MDL: MFCD01858640
• CID: 3057751
• PubChem ID: 615448
• Update Time: 2025-04-21

methyl 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-(3-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
• methyl 4-(3-nitro-1H-pyrazol-1-yl)methylbenzoate
• EN300-227856
• Methyl 4-[(3-nitro-1H-pyrazol-1-yl)methyl]benzoate
• 957513-33-6
• Benzoic acid, 4-(3-nitro-1-pyrazolylmethyl)-, methyl ester
• STK298444
• Methyl 4-((3-nitro-1H-pyrazol-1-yl)methyl)benzoate
• methyl 4-({3-nitro-1H-pyrazol-1-yl}methyl)benzoate
• SR-01000324745-1
• AKOS000304139
• SCHEMBL185087
• SR-01000324745
• Oprea1_729774
• DTXSID701229555
• Methyl 4-[(3-nitro-1H-pyrazol-1-yl)methyl]benzoate #
• DB-402398
• CS-0301904
• AK-968/14002463
• methyl 4-[(3-nitropyrazol-1-yl)methyl]benzoate
• Methyl4-((3-nitro-1H-pyrazol-1-yl)methyl)benzoate
• AKOS037478448
• AKOS005428826

• MDL： MFCD01858640
• Inchi： 1S/C12H11N3O4/c1-19-12(16)10-4-2-9(3-5-10)8-14-7-6-11(13-14)15(17)18/h2-7H,8H2,1H3
• InChI Key： SGYDPBABHWTHNA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 261.07495584Da
• Monoisotopic Mass: 261.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.9Ų